1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine

• CAS RN: 17837-64-8
• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (4-cyclohexylpiperazin-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H30N2O4/c1-24-17-13-15(14-18(25-2)19(17)26-3)20(23)22-11-9-21(10-12-22)16-7-5-4-6-8-16/h13-14,16H,4-12H2,1-3H3
• InChI Key: NHDRMMURFMGQIN-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C3CCCCC3
• synonyms: 4-Cyclohexyl-1-piperazinyl(3,4,5-trimethoxyphenyl) ketone

Description

1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as CTBP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an attractive candidate for use in a variety of research applications.

Mechanism Of Action

The exact mechanism of action of 1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter release in the central nervous system. This compound has been shown to inhibit the release of glutamate and GABA, two important neurotransmitters that play a role in a wide range of physiological processes.

Biochemical And Physiological Effects

1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the regulation of intracellular calcium levels. This compound has also been shown to have anxiolytic and antipsychotic effects in animal models, making it a potential candidate for the treatment of anxiety and other psychiatric disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine in lab experiments is its wide range of biochemical and physiological effects, which make it an attractive candidate for use in a variety of research applications. However, one of the limitations of using this compound is its relatively high cost, which may limit its availability for use in certain types of experiments.

Future Directions

There are several potential future directions for research involving 1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine, including the investigation of its potential use in the treatment of anxiety and other psychiatric disorders, as well as its potential use as a tool for studying the central nervous system. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Synthesis Methods

The synthesis of 1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine involves several steps, including the reaction of cyclohexylamine with 3,4,5-trimethoxybenzoyl chloride to form the intermediate compound cyclohexyl 3,4,5-trimethoxybenzoate. This intermediate is then reacted with piperazine to form the final product, 1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine.

Scientific Research Applications

1-Cyclohexyl-4-(3,4,5-trimethoxybenzoyl)piperazine has been extensively studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have a wide range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of certain ion channels.